Methyl 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetate

• IUPAC Name: methyl 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetate
• InChI: InChI=1S/C9H9NO6/c1-16-9(13)8(12)5-2-3-7(11)6(4-5)10(14)15/h2-4,8,11-12H,1H3
• InChI Key: AQBMGVWXUGBHEG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC(=C(C=C1)O)[N+](=O)[O-])O
• Molecular Formula: C9H9NO6
• Molecular Weight: 227.17 g/mol
• CAS No.: 1081798-10-8

Description

“Methyl 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetate” is a chemical compound. It is also known as “(4-Hydroxy-3-nitrophényl)acétate de méthyle” in French. It appears as a colorless to white to yellow liquid or semi-solid or solid.

Molecular Structure Analysis

The molecular weight of “this compound” is 227.17. Its IUPAC name is this compound and its Inchi Code is 1S/C9H9NO6/c1-16-9(13)8(12)5-2-3-7(11)6(4-5)10(14)15/h2-4,8,11-12H,1H3.

Physical and Chemical Properties Analysis

“this compound” is a powder with a melting point of 102-103 degrees Celsius. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Organic Synthesis Applications

One area of application involves the synthesis and modification of organic compounds for various purposes. For instance, studies have explored the synthesis of indole derivatives through intermediate steps involving compounds with nitrophenyl groups, which are relevant due to their potential applications in drug development and as intermediates in organic chemistry (Modi, Oglesby, & Archer, 2003). Additionally, the reductive cyclizations and electrochemical reductions have been used as key steps in the synthesis of certain derivatives, showcasing the role of similar compounds in producing hemiacetals and benzothiazines (Sicker, Hartenstein, Hazard, & Tallec, 1994; Sicker, Hartenstein, Mouats, Hazard, & Tallec, 1995).

Sensor Technology

In sensor technology, derivatives of nitrophenyl compounds have been utilized as colorimetric sensors for the detection of specific anions. A study presented a colorimetric anion sensor based on a methyl-3-(2-hydroxy-5-nitrophenyl amino)-3-phenylpropanoate, highlighting its application in detecting anions like H2PO4− and AcO− through visible color changes (Suryanti, Wibowo, & Handayani, 2020).

Chemical Analysis and Catalysis

Furthermore, compounds with similar structures have been investigated for their catalytic properties and potential applications in chemical analyses. For instance, the micellar catalysis of ester hydrolysis and the synthesis of various derivatives for probing chemical reactions and mechanisms are areas where these compounds find relevance (Broxton, 1981; Alizadeh, 2005).

Safety and Hazards

The safety information for “Methyl 2-hydroxy-2-(4-hydroxy-3-nitrophenyl)acetate” indicates that it has hazard statements H302-H315-H319. The precautionary statements are P261-P305+P351+P338.